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Introduction

Rhodium triiodide (Rhis) is an inorganic compound with the CAS number 15492-38-3. It is a
black, crystalline solid that is of significant interest in the fields of catalysis and materials
science.[1][2][3] Its primary ultility lies in its role as a catalyst or catalyst precursor in a variety of
organic transformations, most notably in carbonylation reactions such as the industrial
synthesis of acetic acid.[4][5] This guide provides an in-depth overview of the chemical and
physical properties, synthesis, applications, and safety considerations of rhodium triiodide,
tailored for professionals in research and development.

Physicochemical Properties

Rhodium triiodide is a dense, black solid that is generally insoluble in water but can be
solubilized in certain organic solvents and coordinating reagents, particularly under reactive
conditions.[3][6] It is known to be hygroscopic and should be stored in a dry, inert atmosphere.

[3]

Table 1: Physicochemical Properties of Rhodium Triiodide
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Property Value Reference(s)
CAS Number 15492-38-3 [1]
Molecular Formula Rhlz [1]
Molecular Weight 483.62 g/mol [7]
Appearance Black crystalline powder/solid [11[3]
Density 6.40 g/cm?3 [7]
Metting Point Decomposes at approximately 7]
675 °C
Boiling Point Not applicable
Solubility in Water Insoluble [3][6]

o Soluble in alcohol, acetone,
Solubility in other solvents ) ) ) [3][6]
and glacial acetic acid

Monoclinic, similar to AICIs
Crystal Structure [7]
structure

Synthesis and Experimental Protocols

Rhodium triiodide can be synthesized through several methods. The choice of method may
depend on the desired purity and scale of the preparation.

Synthesis from Rhodium Trichloride and Hydroiodic
Acid

A common laboratory-scale synthesis involves the reaction of rhodium trichloride with
hydroiodic acid.[5]

Experimental Protocol:

e A solution of rhodium trichloride (RhCIs) is mixed with hydroiodic acid (HI). The mass ratio of
rhodium trichloride to hydroiodic acid is typically in the range of 1:13 to 1:51.[5]
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» The mixture is subjected to microwave radiation at a power of 150-500 W to facilitate the
reaction and form a solution containing rhodium triiodide.[5]

e An oxidizing gas, such as ozone (Os) or oxygen (Oz), is continuously introduced into the
solution at a temperature of 50-100°C. The reaction is monitored until the color of the
solution no longer deepens.[5]

e The resulting solution is filtered, and the collected solid is washed with an organic solvent.[5]

The purified rhodium triiodide is then dried to yield the final product.[5]

Direct Synthesis from Rhodium Powder and lodine

For a more direct route, rhodium powder can be reacted with iodine.
Experimental Protocol:
e Rhodium powder and iodine powder are combined in a reaction vessel.

e The mixture is heated to 400 °C to initiate the reaction, leading to the formation of crystalline
rhodium iodide.[3]

 Alternatively, adding a potassium iodide (KI) solution to a rhodium trichloride (RhCls) solution
will precipitate amorphous rhodium triiodide.[3]

Applications in Catalysis

Rhodium triiodide is a key component in several industrial catalytic processes, primarily due
to its ability to catalyze carbonylation reactions.

Acetic Acid Synthesis: The Monsanto and Cativa
Processes

Rhodium-iodide catalyst systems are central to the Monsanto process for the carbonylation of
methanol to acetic acid.[4][8] While the Cativa process, which utilizes an iridium-based catalyst,
has largely superseded the Monsanto process, the underlying principles of the catalytic cycle
are similar and highlight the importance of the rhodium-iodide synergy.[3][5] In these
processes, rhodium triiodide is often generated in situ from a rhodium precursor and an
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iodide salt. The active catalytic species is typically an anionic rhodium carbonyl iodide complex,
such as cis-[Rh(CO)zI2]~.[4][8]

Diagram 1: Catalytic Cycle of the Monsanto Process

Click to download full resolution via product page

Caption: Catalytic cycle for the Monsanto acetic acid process.

Carboamination of Alkynes

Rhodium triiodide has been demonstrated as an effective catalyst for the intramolecular
carboamination of alkynes to synthesize polysubstituted indoles.

Experimental Protocol for Rhis-Catalyzed Carboamination:

In a nitrogen-filled glovebox, an oven-dried 4 mL vial is charged with the amine substrate
(e.g., 0.091 mmol) and rhodium triiodide (Rhls, 2.3 mg, 0.005 mmol).

e Toluene (1 mL) is added, and the mixture is stirred at room temperature for 5 minutes until
the solids are fully dissolved.

e The vial is sealed with a PTFE-lined cap and the mixture is stirred for 12 hours on a
preheated block at 120 °C.

e The reaction mixture is then filtered through Celite and silica gel, washing with ethyl acetate
(20 mL).

e The solvent is removed under reduced pressure, and the crude residue is purified by flash
column chromatography on silica gel to yield the product.
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Experimental Workflow

The following diagram illustrates a general workflow for a typical laboratory-scale reaction using
rhodium triiodide as a catalyst in homogeneous catalysis.

Diagram 2: General Experimental Workflow for Rhodium-Catalyzed Reactions
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Caption: A typical laboratory workflow for homogeneous catalysis.
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Toxicology and Safety

Rhodium triiodide, like other rhodium compounds, should be handled with care. The
toxicological properties have not been fully investigated, but it is known to be an irritant.[6][9]
Chronic exposure to rhodium dust may lead to respiratory issues.[6]

Table 2: Toxicological and Safety Information
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Parameter Information Reference(s)
Acute Oral Toxicity (LD50, rat) >5000 mg/kg [6]
_ Inhalation of dust may cause

Inhalation S ) [6]
irritation to the respiratory tract.

Skin Contact May cause mild skin irritation. [6]

Eye Contact May cause mild eye irritation. [6]
Chronic exposure may lead to
pulmonary fibrosis. Rhodium

Chronic Effects compounds may cause kidney  [6][10]
damage and central nervous
system effects.
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye

GHS Hazard Statements [11]

irritation. H332: Harmful if
inhaled. H335: May cause

respiratory irritation.

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling and Personal Protective Equipment (PPE):

» Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize

inhalation of dust.[10]
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Eye Protection: Wear safety glasses with side shields or chemical goggles.[10]

Skin Protection: Wear protective gloves and a lab coat.[10]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[12]

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the work area. Wash hands thoroughly after handling.[10]

Conclusion

Rhodium triiodide (CAS 15492-38-3) is a valuable compound for researchers and
professionals in chemistry and drug development. Its primary strength lies in its catalytic
activity, particularly in carbonylation reactions that are of significant industrial importance. A
thorough understanding of its properties, synthesis, and safe handling procedures is crucial for
its effective and responsible use in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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